4-(5-isopropyl-1,3,4-oxadiazol-2-yl)-N-(4-methoxybenzyl)piperidine-1-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H26N4O3/c1-13(2)17-21-22-18(26-17)15-8-10-23(11-9-15)19(24)20-12-14-4-6-16(25-3)7-5-14/h4-7,13,15H,8-12H2,1-3H3,(H,20,24)
• InChI Key: CNIMSWHPVLSUHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C19H26N4O3
• Molecular Weight: 358.4 g/mol

Description

4-(5-isopropyl-1,3,4-oxadiazol-2-yl)-N-(4-methoxybenzyl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known for its ability to modulate specific cellular pathways, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Antiproliferative and Antimicrobial Applications

Antiproliferative Agents

One study identified a new chemical class of antiproliferative agents, the 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, which act as tubulin inhibitors. This class of compounds showed significant potency in antiproliferative assays, with one compound achieving 120 nM potency. Biochemical assays confirmed their mechanism of action as tubulin inhibitors, demonstrating increased numbers of mitotic cells after treatment, suggesting potential applications in cancer research and therapy (Krasavin et al., 2014).

Antimicrobial Agents

Another study focused on the synthesis and evaluation of a series of 1,4-disubstituted 1,2,3-triazole derivatives with piperazine carboxamides and oxadiazolyl substitutions, which were characterized and tested for their antimicrobial activities. These compounds displayed moderate to good activities against tested Gram-positive, Gram-negative bacterial strains, and fungal strains, highlighting their potential as antimicrobial agents (Jadhav et al., 2017).

Chemical Synthesis and Biological Evaluation

Synthesis of Heterocyclic Compounds

Research into the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, including oxadiazepines and thiazolopyrimidines, demonstrated their potential as anti-inflammatory and analgesic agents. These compounds were synthesized and evaluated for their cyclooxygenase inhibition, analgesic, and anti-inflammatory activities, showing high inhibitory activity on COX-2 selectivity and significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Antidiabetic Screening

Additionally, a series of dihydropyrimidine derivatives were synthesized and evaluated for their antidiabetic activity using the α-amylase inhibition assay. These compounds, characterized by spectral methods, demonstrated potential as antidiabetic agents, further underscoring the versatility of oxadiazole derivatives in medicinal chemistry research (Lalpara et al., 2021).